4-(3-Methoxy-3-oxo-1-propenyl)phenyl 3-nitrobenzenecarboxylate

• IUPAC Name: [4-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl] 3-nitrobenzoate
• InChI: InChI=1S/C17H13NO6/c1-23-16(19)10-7-12-5-8-15(9-6-12)24-17(20)13-3-2-4-14(11-13)18(21)22/h2-11H,1H3/b10-7+
• InChI Key: XOUPJMXKXKCUBK-JXMROGBWSA-N
• Canonical SMILES: COC(=O)C=CC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: COC(=O)/C=C/C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H13NO6
• Molecular Weight: 327.29 g/mol
• CAS No.: 331461-77-9

Description

Molecular Structure Analysis

Scientific Research Applications

Assay and Decomposition Dynamics in Biological Material

Research demonstrates the use of related compounds in understanding the dynamics of decomposition within biological materials, with specific methodologies for assay and purification detailed. Techniques such as extraction, chromatography, and spectrophotometry have been applied to study stability and decomposition rates, highlighting the chemical's relevance in forensic and pharmaceutical studies (Chernova et al., 2022).

Light-Switchable Polymers

A novel application involves the synthesis of cationic polymers that can switch to a zwitterionic form upon light irradiation. This property is utilized for DNA condensation and release, as well as altering antibacterial activity, showcasing the compound's potential in biotechnology and materials science (Sobolčiak et al., 2013).

Synthesis and Bioevaluation against Pests

Compounds structurally related to the targeted molecule have been synthesized and evaluated for their effectiveness against agricultural pests, such as root-knot nematodes. This research underlines the potential of these chemicals in developing new pest control agents, contributing to the agricultural sciences (Kumari et al., 2014).

Antimicrobial Effects

Several derivatives have been synthesized and characterized for their antimicrobial properties. Studies demonstrate potent activity against a range of bacterial strains, indicating the compound's significance in developing new antimicrobial agents for medical and pharmaceutical applications (Behrami & Dobroshi, 2019).

Anion Recognition Properties

Functionalized phenyl urea and thiourea derivatives have been explored for anion recognition, showcasing the compound's utility in analytical chemistry and sensor technology. This research highlights the importance of substituent effects on the electronic properties and anion binding capabilities, providing insights into the design of new sensory materials (Singh et al., 2016).